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Compound of Interest

Compound Name: DPI-287

Cat. No.: B15136782 Get Quote

For researchers, scientists, and drug development professionals handling the selective δ-opioid

receptor agonist DPI-287, ensuring its proper disposal is a critical component of laboratory

safety and regulatory compliance. While a specific Safety Data Sheet (SDS) detailing the

disposal procedures for DPI-287 is not publicly available, established protocols for the disposal

of potent research-grade opioid compounds provide a necessary framework for its safe

management. The cornerstone of this process is a commitment to minimizing exposure and

environmental contamination.

At the forefront of responsible disposal is the mandate to consult with the designated

Environmental Health and Safety (EHS) office of your institution. This step is non-negotiable,

as EHS professionals can provide guidance that is compliant with local, state, and federal

regulations, ensuring that the disposal method aligns with institutional protocols and legal

requirements.

General Disposal Procedures for DPI-287
In the absence of a specific SDS, the following step-by-step guide, based on general best

practices for the disposal of hazardous chemical waste, should be followed. This procedure is

intended as a foundational guide and should be adapted in consultation with your institution's

EHS office.

Step 1: Waste Identification and Segregation Properly identify and segregate all waste streams

containing DPI-287. Do not mix this waste with other chemical waste unless explicitly approved

by your EHS office.[1] Waste streams will typically include:
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Unused or Expired DPI-287: The pure compound or any remaining stock solutions.

Contaminated Labware: Items such as vials, pipette tips, and gloves that have come into

direct contact with DPI-287.

Spill Cleanup Materials: Absorbent materials and personal protective equipment (PPE) used

to clean up any spills of DPI-287.

Step 2: Containerization and Labeling Select appropriate, leak-proof, and chemically

compatible containers for each waste stream.[2] All containers must be clearly and accurately

labeled as hazardous waste, including the full chemical name ("DPI-287") and any known

hazard characteristics. Follow your institution's specific labeling requirements.

Step 3: Personal Protective Equipment (PPE) Always wear appropriate PPE when handling

DPI-287 waste. This includes, but is not limited to, double chemotherapy gloves, a lab coat,

and safety glasses or goggles.[1][3]

Step 4: Storage of Waste Store waste containers in a designated, secure, and well-ventilated

satellite accumulation area (SAA) within the laboratory.[1] Ensure that incompatible wastes are

segregated to prevent any adverse chemical reactions.[2][4]

Step 5: Scheduling Waste Pickup Once a waste container is full or is no longer being used,

schedule a pickup with your institution's EHS office.[1][4] Do not allow hazardous waste to

accumulate in the laboratory.[4]

Key Disposal Considerations
To facilitate a clear understanding of the necessary precautions and procedures, the following

table summarizes critical information for the proper disposal of DPI-287.
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Category Guideline

Waste Classification
Hazardous Chemical Waste (pending

institutional EHS assessment)

Primary Container
Leak-proof, chemically resistant container with a

secure lid.

Secondary Containment Recommended for all liquid waste containers.[4]

Required PPE
Double chemotherapy gloves, lab coat, safety

glasses/goggles.[1][3]

Labeling
"Hazardous Waste," "DPI-287," and any other

information required by your institution.

Storage Location
Designated and secure Satellite Accumulation

Area (SAA).[1]

Disposal Method
Via institutional Environmental Health and

Safety (EHS) office pickup.[1]

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of DPI-287 waste in a laboratory setting.
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DPI-287 Disposal Workflow

By adhering to these general guidelines and, most importantly, by engaging with your

institution's EHS professionals, you can ensure the safe and compliant disposal of DPI-287,
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fostering a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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